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Echinenone (β,β-caroten-4-one) is a keto-carotenoid found prominently in cyanobacteria. Its structure

includes a carbonyl group, influencing its polarity and antioxidant properties. In research, it is primarily

valued as a critical internal standard for the high-performance liquid chromatography (HPLC)

quantification of other carotenoids, especially β-carotene [1] [2].

Recommended Storage Conditions

The following table summarizes the best-practice storage conditions for echinenone based on general

carotenoid stability research and analytical protocols.

Factor
Recommended
Condition

Rationale & Supporting Evidence

Temperature -20°C or -80°C Long-term frozen storage preserves stability. Carotenoids in
serum remain stable for years at -70°C [3].

Light Darkness Protect from light, especially UV-Vis. Carotenoid degradation
rate is higher under light [4].

Atmosphere Inert Gas (N₂) Headspace purging with nitrogen or argon after sealing limits
oxidative degradation [5].
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Factor
Recommended
Condition

Rationale & Supporting Evidence

Physical
State

Dry or in Organic
Solvent

Store as a dry film or dissolved in ethanol. A stock solution of

10 mg/mL in ethanol is typical [1] [2].

Container Amber Glass Vials Amber glass vials are recommended to protect from light [1].

Sealed, airtight containers prevent solvent evaporation and
oxygen exposure.

Stability and Degradation Kinetics

While data for pure echinenone is unavailable, studies on encapsulated carotenes (α-carotene, β-carotene)

provide insight into general degradation kinetics, which likely apply to echinenone.

The degradation of carotenes in encapsulates during storage follows zero-order kinetics (degradation rate is

constant over time). The half-lives (t₁/₂) of carotenes are highly dependent on temperature [5]:

Temperature Half-Life (t₁/₂)

+4 °C >413 days (very stable)

+21 °C 8 - 12 months

+30 °C 3 - 4 months

+37 °C 1.5 - 2 months

The Activation Energy (Eₐ) for carotene degradation in freeze-dried encapsulates is between 66.6 and 79.5

kJ/mol, indicating a high sensitivity to thermal stress [5].

Experimental Protocol for HPLC Analysis
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This detailed protocol for extracting and quantifying β-carotene using echinenone as an internal standard can

be adapted for analyzing echinenone itself [1].

Workflow: Carotenoid Extraction and HPLC Analysis
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Start Sample Preparation

Add Internal Standard
(20 µL Echinenone, 1 ng/µL)

Add 80 µL Methanol

Vortex Well

Add 2 mL Petroleum Ether
(Vortex 30s)

Centrifuge
(382 x g, 3 min)

Transfer Supernatant

Repeat Extraction
(Steps 5-7)

Dry under N₂ Gas

Resuspend in 50 µL
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HPLC Mobile Phase

HPLC Analysis
(Inject 20 µL)

Click to download full resolution via product page

Materials

Carotenoid Standards: Echinenone (CaroteNature, cat. # 0283), β-carotene (Sigma, cat. # C9750)

[1] [2].
Solvents: Ethanol, methanol (HPLC grade), petroleum ether, HPLC mobile phase (Acetonitrile 70% :

Methylene Chloride 15% : Methanol 15%) [1].
Equipment: HPLC system with UV-Vis/Photodiode Array Detector, reverse-phase C18 column,

centrifuge, vortex mixer, nitrogen evaporator, amber glass vials [1].

Internal Standard Calibration

The amount of echinenone added should be within the expected concentration range of the target
carotenoid in the sample. Using too much can dwarf the peak of interest [1].

Prepare a standard curve with mass ratios of Echinenone:β-carotene from 1:0.01 to 1:50. Plot the
mass ratio against the peak area ratio to generate the calibration curve [1].

Key Considerations for Researchers

Handling: Perform extractions under dim or red light to prevent photo-degradation [6].

Solvent Preparation: Use HPLC-grade solvents to avoid impurities that catalyze degradation.
Freshness: For quantitative work, standard solutions should be prepared fresh regularly, and their

concentration should be verified spectrophotometrically using published extinction coefficients [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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